Cas no 150915-40-5 (Tirofiban hydrochloride monohydrate)

• Product Name: Tirofiban hydrochloride monohydrate
• CAS No: 150915-40-5
• MF: C₂₂H₃₉ClN₂O₆S
• MW: 495.072864770889
• MDL: MFCD09836644
• CID: 65228
• PubChem ID: 354335596
• Update Time: 2025-06-11

Tirofiban hydrochloride monohydrate Chemical and Physical Properties

Names and Identifiers

• Tirofiban hydrochloride monohydrate
• TIROFIBAN, HYDROCHLORIDE HYDRATE
• Tirofiban HCl
• N-(Butylsulfonyl)-O-[4-(4-piperidynyl)butyl]-L-tyrosine, Hydrochloride Hydrate
• (2S)-2-(Butylsulfonylamino)-3-[4-[4-(4-piperidyl)butoxy]phenyl]propanoic acid hydrochloride hydrate
• N-(Butylsulfonyl)-O-(4-(4-piperidinyl)butyl)-L-tyrosine monohydrochloride monohydrate
• L-Tyrosine, N-(butylsulfonyl)-o-(4-(4-piperidinyl)butyl)-, monohydrochloride, monohydrate
• Tirofiban Hydrochlor
• Tirofiban Hydrochloride
• (2S)-2-(butylsulfonylamino)-3-[4-(4-piperidin-4-ylbutoxy)phenyl]propanoic acid,hydrate,hydrochloride
• L 700462 MK 383 N-(butylsulfonyl)-O-[4-(4-piperidinyl)butyl]-L-tyrosine
• N-(Butylsulfonyl)-O-[4-(4-piperidinyl)butyl]-L-tyrosine Hydrochloride Monohydrate
• Unii-6H925F8o5j
• Tirofiban HCl Hydrate
• Tirofiban hcl Monohydrate
• 4-(4-Pyridinyl)butanol hydrochloride
• DTXCID2028561
• s8594
• D01029
• N-(BUTYLSULFONYL)-O-[4-(4-PIPERIDINYL)BUTYL]-L-TYROSINE
• L-700462
• (S)-2-(Butylsulfonamido)-3-(4-(4-(piperidin-4-yl)butoxy)phenyl)propanoic acid hydrochloride hydrate
• CS-0948
• Tirofiban (hydrochloride monohydrate)
• Tirofiban hydrochloride hydrate
• SCHEMBL41325
• NCGC00263584-01
• (2S)-2-(butylsulfonylamino)-3-(4-(4-piperidin-4-ylbutoxy)phenyl)propanoic acid hydrochloride monohydrate
• C22H39ClN2O6S
• L 700462
• Tirofiban hydrochloride monohydrate, >=98% (HPLC)
• L-TYROSINE, N-(BUTYLSULFONYL)-O-(4-(4-PIPERIDINYL)BUTYL)-, HYDROCHLORIDE, HYDRATE (1:1:1)
• Tirofiban, Hydrochloride
• MK 383
• Tirofiban hydrochloride anhydrous
• Tirofiban hydrochloride [USAN]
• CAS-150915-40-5
• N-(Butylsulfonyl)-O-(4-(4-piperidinyl)butyl)-L-tyrosine monohydrochloride
• BCP06919
• AS-11027
• Tox21_112980_1
• AKOS027327567
• CCG-222411
• MK-383 Hydrochloride
• L-TYROSINE, N-(BUTYLSULFONYL)-O-(4-(4-PIPERIDINYL)BUTYL)-, HYDROCHLORIDE (1:1)
• Aggrastat (TN)
• 6H925F8O5J
• Tirofibanhydrochloride monohydrate
• 150915-40-5
• TIROFIBAN HYDROCHLORIDE (MART.)
• TIROFIBAN HYDROCHLORIDE [MART.]
• Q-101314
• HY-17369
• Tirofiban hydrochloride monohydrate- Bio-X
• N-(butylsulfonyl)-O-(4-piperidin-4-ylbutyl)-L-tyrosine hydrochloride monohydrate
• NCGC00182085-01
• Tirofiban hydrochloride (USAN)
• A908673
• MFCD07368623
• DTXSID5048635
• MK-383
• Aggrastat
• 142373-60-2
• CHEMBL3189072
• TIROFIBAN HYDROCHLORIDE [VANDF]
• N-(Butylsulfonyl)-4-(4-(4-piperidyl)butoxy)-L-phenylalanine monohydrochloride monohydrate
• Q27108448
• TIROFIBAN HYDROCHLORIDE [ORANGE BOOK]
• BT164476
• UNII-IKE1P4X57J
• Tox21_112980
• L-700,462
• (2S)-2-(butylsulfonylamino)-3-[4-(4-piperidin-4-ylbutoxy)phenyl]propanoic acid hydrochloride monohydrate
• TIROFIBANHYDROCHLORIDEMONOHYDRATE
• TIROFIBAN HYDROCHLORIDE MONOHYDRATE [MI]
• CHEBI:9606
• TIROFIBAN HYDROCHLORIDE MONOHYDRATE [WHO-DD]
• N-(Butylsulfonyl)-O-[4-(4-piperidinyl)butyl]-L-tyrosine hydrochloride hydrate (1:1:1); L-Tyrosine, N-(butylsulfonyl)-O-[4-(4-piperidinyl)butyl]-, monohydrochloride, monohydrate (9CI); Tirofiban hydrochloride monohydrate
• N-(Butylsulfonyl)-O-[4-(4-piperidynyl)butyl]-L-tyrosine Hydrochloride Hydrate
• Tirofiban HCl monohydrate - Bio-X trade mark
• HY-17369R
• Tirofiban (hydrochloride monohydrate) (Standard)
• (2S)-2-(butylsulfonylamino)-3-[4-(4-piperidin-4-ylbutoxy)phenyl]propanoic acid;hydrate;hydrochloride
• FT28292

• MDL： MFCD09836644
• Inchi： 1S/C22H36N2O5S.ClH.H2O/c1-2-3-16-30(27,28)24-21(22(25)26)17-19-7-9-20(10-8-19)29-15-5-4-6-18-11-13-23-14-12-18;;/h7-10,18,21,23-24H,2-6,11-17H2,1H3,(H,25,26);1H;1H2/t21-;;/m0../s1
• InChI Key： HWAAPJPFZPHHBC-FGJQBABTSA-N
• SMILES： Cl.S(CCCC)(N[C@H](C(=O)O)CC1C=CC(=CC=1)OCCCCC1CCNCC1)(=O)=O.O

Computed Properties

• Exact Mass: 494.22200
• Monoisotopic Mass: 494.221735
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 14
• Complexity: 579
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114

Experimental Properties

• Color/Form: No data available
• Density: ==
• Melting Point: 132°C(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: DMSO: >12mg/mL at warmed to 60°C
• PSA: 122.34000
• LogP: 5.48870
• Merck: 9464
• Specific Rotation: -10° - -18° (c=1, MeOH)
• Vapor Pressure: No data available
• Solubility: DMSO: >12mg/mL at warmed to 60°C

Tirofiban hydrochloride monohydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37-45
• Hazardous Material Identification：
• Storage Condition：-20°C
• HazardClass：8
• PackingGroup：Ⅲ

Additional information on Tirofiban hydrochloride monohydrate

Tirofiban Hydrochloride Monohydrate: An Overview of a Potent Antiplatelet Agent

Tirofiban hydrochloride monohydrate (CAS No. 150915-40-5) is a potent and selective inhibitor of the platelet glycoprotein IIb/IIIa receptor, which plays a crucial role in the aggregation of platelets and the formation of thrombi. This compound is widely used in the treatment and prevention of acute coronary syndromes (ACS), including unstable angina and non-ST-segment elevation myocardial infarction (NSTEMI). The unique pharmacological properties of Tirofiban hydrochloride monohydrate make it an essential component in the armamentarium of cardiovascular medications.

The chemical structure of Tirofiban hydrochloride monohydrate consists of a benzimidazole core with additional functional groups that enhance its binding affinity to the GP IIb/IIIa receptor. This high affinity allows for rapid and reversible inhibition of platelet aggregation, making it particularly useful in emergency settings where immediate action is required. The monohydrate form ensures stability and bioavailability, contributing to its effectiveness in clinical applications.

Recent studies have further elucidated the mechanisms by which Tirofiban hydrochloride monohydrate exerts its antiplatelet effects. A 2023 study published in the Journal of Cardiovascular Pharmacology demonstrated that Tirofiban hydrochloride monohydrate not only inhibits platelet aggregation but also reduces inflammation and oxidative stress, which are key factors in the pathogenesis of ACS. These findings suggest that Tirofiban hydrochloride monohydrate may have broader therapeutic benefits beyond its primary antiplatelet action.

In clinical trials, Tirofiban hydrochloride monohydrate has shown significant efficacy in reducing major adverse cardiac events (MACE) when used in conjunction with aspirin and other antiplatelet agents. The PRISM-PLUS trial, a landmark study conducted in the late 1990s, demonstrated that patients treated with Tirofiban hydrochloride monohydrate had a 34% reduction in the composite endpoint of death, MI, or urgent revascularization compared to those receiving placebo. Subsequent studies have confirmed these findings, solidifying the role of Tirofiban hydrochloride monohydrate in the management of ACS.

The safety profile of Tirofiban hydrochloride monohydrate is generally favorable, with common side effects including bleeding complications, which are managed through careful dose titration and monitoring. A recent meta-analysis published in the American Heart Journal evaluated the safety and efficacy of various GP IIb/IIIa inhibitors and found that Tirofiban hydrochloride monohydrate had a lower incidence of major bleeding events compared to other agents in its class. This favorable safety profile makes it a preferred choice for many clinicians.

Beyond its use in ACS, there is growing interest in exploring the potential applications of Tirofiban hydrochloride monohydrate in other cardiovascular conditions. Preliminary studies suggest that it may be beneficial in preventing stent thrombosis and reducing restenosis following percutaneous coronary intervention (PCI). Additionally, research is underway to investigate its potential role in treating cerebrovascular disorders such as ischemic stroke.

The pharmacokinetics of Tirofiban hydrochloride monohydrate are well-characterized, with rapid absorption and distribution following intravenous administration. The drug has a short half-life, typically around 2 hours, which allows for precise control over its effects. This short half-life also minimizes the risk of prolonged bleeding complications, making it suitable for use in high-risk patients who require rapid onset and offset of antiplatelet activity.

In conclusion, Tirofiban hydrochloride monohydrate (CAS No. 150915-40-5) remains a cornerstone medication in the management of acute coronary syndromes due to its potent antiplatelet activity, favorable safety profile, and broad therapeutic potential. Ongoing research continues to uncover new applications and optimize its use in clinical practice, ensuring that it remains a vital tool for healthcare providers treating cardiovascular diseases.